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Compound of Interest

Compound Name: 1-Bromodecane-d4

Cat. No.: B12315415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 1-
Bromodecane-d4. Due to the limited availability of direct experimental data for this specific

deuterated compound, this guide presents estimated values based on the known properties of

its non-deuterated analog, 1-bromodecane, and the general effects of deuteration on n-

alkanes. Detailed experimental protocols for the determination of these properties are also

provided.

Core Physical Properties
The introduction of deuterium in place of protium (¹H) can lead to subtle but measurable

changes in the physical properties of a molecule. These differences, known as isotopic effects,

arise from the greater mass of deuterium and the stronger, shorter carbon-deuterium (C-D)

bond compared to the carbon-hydrogen (C-H) bond. For n-alkanes, deuteration typically leads

to a slight decrease in the boiling point and a more complex, less predictable effect on the

melting point.[1]

The following table summarizes the key physical properties of 1-Bromodecane-d4, with

estimated values derived from the properties of 1-bromodecane.
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Physical Property
1-Bromodecane (Non-
deuterated)

Estimated 1-
Bromodecane-d4

Molecular Formula C₁₀H₂₁Br C₁₀H₁₇D₄Br

Molecular Weight 221.18 g/mol [2][3][4] ~225.20 g/mol

Boiling Point
238 °C (at 1013 mbar)[4][5][6]

[7]
Slightly lower than 238 °C

Melting Point -29.6 °C to -30 °C[4][6][7] May vary slightly from -30 °C

Density
~1.060 - 1.07 g/cm³ (at 20-25

°C)[4][5][6][7]
Slightly higher than 1.07 g/cm³

Refractive Index (n20/D) ~1.456 Similar to 1.456

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and ether.[8][9]

Insoluble in water; soluble in

organic solvents.

Experimental Protocols
The following are detailed methodologies for the experimental determination of the key physical

properties of liquid compounds such as 1-Bromodecane-d4.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Method: Thiele Tube Method[10][11]

This micro-method is suitable for small sample volumes.

Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end),

heating source (Bunsen burner or oil bath).

Procedure:
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Fill the small test tube to about half-full with the liquid sample of 1-Bromodecane-d4.

Place the capillary tube into the test tube with the open end down.

Attach the test tube to the thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

Place the assembly into the Thiele tube containing heating oil, making sure the sample is

immersed.

Gently heat the side arm of the Thiele tube.

Observe a stream of bubbles emerging from the capillary tube as the liquid heats up and

expels the trapped air.

Continue heating until a continuous and rapid stream of bubbles is observed.

Remove the heat and allow the apparatus to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is the boiling

point. Record this temperature.

Determination of Density
Density is the mass of a substance per unit volume.

Method: Pycnometer or Graduated Cylinder and Balance[12][13][14][15]

Apparatus: Pycnometer or a graduated cylinder, and an analytical balance.

Procedure:

Carefully weigh a clean, dry pycnometer or graduated cylinder.

Fill the container with a known volume of 1-Bromodecane-d4, taking care to avoid air

bubbles.

Weigh the container with the liquid.
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The mass of the liquid is the difference between the two weighings.

Calculate the density by dividing the mass of the liquid by its volume.

Ensure the measurement is performed at a constant, recorded temperature as density is

temperature-dependent.

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a material.

Method: Abbe Refractometer[16][17][18][19]

Apparatus: Abbe refractometer, light source, and a constant temperature water bath.

Procedure:

Ensure the prism of the refractometer is clean and dry.

Calibrate the instrument using a standard sample with a known refractive index.

Place a few drops of 1-Bromodecane-d4 onto the prism.

Close the prism and allow the sample to reach the desired temperature, typically 20°C, by

circulating water from the water bath.

Adjust the light source and focus the eyepiece to see a clear borderline between light and

dark fields.

Align the borderline with the crosshairs in the eyepiece.

Read the refractive index value from the scale.

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Method: Qualitative Solubility Test[20][21][22][23][24]
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Apparatus: Small test tubes, a vortex mixer (optional).

Procedure:

Place a small amount (e.g., 0.1 mL) of 1-Bromodecane-d4 into a test tube.

Add approximately 1 mL of the solvent to be tested (e.g., water, ethanol, ether, acetone) in

small portions.

After each addition, shake the test tube vigorously.

Observe whether the liquid forms a single homogeneous phase (soluble) or remains as

separate layers (insoluble).

Record the solubility in each solvent.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the physical characterization of 1-
Bromodecane-d4.
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Figure 1: Experimental Workflow for Physical Property Determination of 1-Bromodecane-d4
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Figure 1: Experimental Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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